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For Researchers, Scientists, and Drug Development Professionals

Introduction
Programmed cell death-ligand 1 (PD-L1) is a critical immune checkpoint protein that plays a

significant role in adaptive immune resistance.[1][2][3][4][5] Its expression on the surface of

various cancer cells allows them to evade the host's immune system by binding to the PD-1

receptor on activated T cells, thereby inhibiting T-cell-mediated antitumor responses.[1][3][4][5]

Human PD-L1 Inhibitor III is a potent, cell-permeable peptide inhibitor designed to block the

interaction between human PD-L1 and its receptor, PD-1. By disrupting this signaling pathway,

the inhibitor aims to restore T-cell activity against tumor cells. These application notes provide

detailed protocols for the reconstitution, storage, and in vitro application of Human PD-L1
Inhibitor III.

Product Information
Property Value Reference

Molecular Formula C97H155N29O29S [6]

Molecular Weight 2223.70 g/mol [6]

CAS Number 2135542-84-4 [6]

Physical State Lyophilized Powder N/A

Purity >95% N/A
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Reconstitution and Storage
Proper reconstitution and storage of Human PD-L1 Inhibitor III are crucial for maintaining its

biological activity and ensuring experimental reproducibility.

Reconstitution Protocol:

It is recommended to prepare a stock solution of high concentration that can be further diluted

to the working concentration for various assays.

Centrifuge the Vial: Before opening, briefly centrifuge the vial of lyophilized powder to ensure

that all the material is at the bottom.

Solvent Selection: Based on the peptide's properties, sterile Dimethyl Sulfoxide (DMSO) or

sterile water are the recommended solvents for initial reconstitution.[6][7]

Preparation of Stock Solution:

To prepare a 10 mM stock solution, add the appropriate volume of solvent to the vial. For

example, for 1 mg of the inhibitor (MW = 2223.7 g/mol ), add 44.97 µL of solvent.

Vortex gently or sonicate briefly to ensure the peptide is fully dissolved. Visually inspect

the solution to confirm there are no particulates.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile, low-protein-

binding microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can

degrade the peptide.

Storage Conditions:

Form Storage Temperature Shelf Life

Lyophilized Powder -20°C 3 years[8][9]

Stock Solution in Solvent -80°C 1 year[8][9]

Note: Avoid repeated freeze-thaw cycles of the stock solution.[8] When stored at -20°C in

solvent, the shelf life is reduced to approximately one month.[8]
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PD-L1 Signaling Pathway
The PD-1/PD-L1 signaling pathway is a key negative regulator of T-cell activation. The binding

of PD-L1 on tumor cells to PD-1 on T-cells leads to the suppression of T-cell effector functions,

allowing the tumor to evade immune surveillance.[1][2][4][5]
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Caption: PD-L1 signaling pathway and the inhibitory action of Human PD-L1 Inhibitor III.

Experimental Protocols
In Vitro PD-1/PD-L1 Blockade Bioassay

This protocol describes a cell-based assay to measure the ability of Human PD-L1 Inhibitor III
to block the PD-1/PD-L1 interaction and restore T-cell activation. This assay utilizes engineered

Jurkat T-cells expressing PD-1 and a luciferase reporter driven by an NFAT response element,

and a cell line expressing human PD-L1.

Materials:

PD-1 Effector Cells (e.g., Jurkat-PD-1-NFAT-Luc)

PD-L1 aAPC/CHO-K1 Cells

Assay Medium (e.g., RPMI 1640 + 10% FBS)

Human PD-L1 Inhibitor III stock solution

White, flat-bottom 96-well assay plates

Luciferase detection reagent

Luminometer

Experimental Workflow:
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Prepare serial dilutions of
Human PD-L1 Inhibitor III

Add inhibitor dilutions to wells

Plate PD-L1 aAPC/CHO-K1 cells
and PD-1 Effector cells

Incubate for 6-24 hours

Add luciferase substrate

Measure luminescence

Analyze data and
determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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